Cas no 138580-78-6 (3-Quinolinecarbonitrile, 2-(2-formyl-1H-pyrrol-1-yl)-)

• Product Name: 3-Quinolinecarbonitrile, 2-(2-formyl-1H-pyrrol-1-yl)-
• CAS No: 138580-78-6
• MF: C₁₅H₉N₃O
• MW: 247.251462697983
• CID: 1254263
• Update Time: 2024-08-04

3-Quinolinecarbonitrile, 2-(2-formyl-1H-pyrrol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinecarbonitrile, 2-(2-formyl-1H-pyrrol-1-yl)-

• Inchi： 1S/C15H9N3O/c16-9-12-8-11-4-1-2-6-14(11)17-15(12)18-7-3-5-13(18)10-19/h1-8,10H
• InChI Key： BIRNHEJKUQVFTN-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)C=C(C#N)C=1N1C=CC=C1C=O

Computed Properties

• Exact Mass: 247.07467

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 509.2±40.0 °C(Predicted)
• PSA: 58.68
• pka: -3.75±0.61(Predicted)